4-Methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide

• IUPAC Name: 4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C16H19N3O3S3/c1-23-10-7-14(15(20)18-16-17-9-11-24-16)19-25(21,22)12-8-13-5-3-2-4-6-13/h2-6,8-9,11-12,14,19H,7,10H2,1H3,(H,17,18,20)/b12-8+
• InChI Key: AUKJPVJLIJDYBL-XYOKQWHBSA-N
• Canonical SMILES: CSCCC(C(=O)NC1=NC=CS1)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CSCCC(C(=O)NC1=NC=CS1)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H19N3O3S3
• Molecular Weight: 397.5 g/mol

Description

4-Methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C16H19N3O3S3 and its molecular weight is 397.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has focused on the efficient synthesis and characterization of compounds within the same family, highlighting methodologies that could be relevant for "4-Methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide." For instance, the synthesis of sulfonamide derivatives through reactions involving sulfanilamide or similar starting materials has been documented. These processes are crucial for developing drugs with potential therapeutic applications, indicating a methodology that could be applied to the synthesis and exploration of the applications of the specified compound (Saeed, Mumtaz, & Flörke, 2010).

Heterocyclic Synthesis

The role of similar compounds in the synthesis of heterocyclic derivatives has been explored, suggesting that "this compound" could serve as a precursor or intermediate in the creation of new polyfunctionally substituted pyridine, pyrazole, and other heterocyclic compounds. This is significant for developing pharmaceuticals and materials with novel properties (Hussein, Harb, & Mousa, 2008).

Nonlinear Optical Materials

Compounds with sulfonamide and thiazole moieties have been utilized in nonlinear optical (NLO) materials, indicating the potential of "this compound" in this area. The incorporation of such compounds into polymer systems for the development of diffraction gratings and NLO materials showcases their utility in advanced materials science (Kucharski, Ortyl, Janik, & Ahmadi-kandjani, 2010).

Anticonvulsant Agents

The synthesis of azoles incorporating a sulfonamide moiety, similar to the core structure of the compound , has demonstrated significant anticonvulsive effects. This suggests potential neurological or therapeutic applications for compounds within this chemical family, underlining the importance of exploring their biological activities (Farag et al., 2012).